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Compound of Interest

Compound Name: FCNIrPic

Cat. No.: B12537608 Get Quote

An In-depth Technical Guide on the Core Properties, Synthesis, and Characterization of

FCNIrPic for Researchers, Scientists, and Drug Development Professionals.

Introduction
FCNIrPic, with the full chemical name Bis(3,5-difluoro-4-cyano-2-(2-pyridyl)phenyl-(2-

carboxypyridyl)iridium(III), is a phosphorescent iridium(III) complex that has garnered

significant interest in the field of materials science. Its unique photophysical properties make it

a key component in the development of highly efficient Organic Light-Emitting Diodes (OLEDs).

This technical guide provides a comprehensive overview of the molecular and physical

properties of FCNIrPic, a representative synthesis protocol, and standard characterization

methodologies.

Core Molecular and Physical Properties
A summary of the key quantitative data for FCNIrPic is presented in the table below, providing

a concise reference for researchers.
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Property Value Reference

Molecular Formula C₃₀H₁₄F₄IrN₅O₂ [1][2][3][4]

Molecular Weight 744.68 g/mol [1][2][3][4]

CAS Number 665005-28-7 [1][3][4]

Purity > 99% (HPLC) [1][4]

UV Absorption (in CH₂Cl₂) 249, 281 nm [1][4]

Photoluminescence (in

CH₂Cl₂)
463 nm [1][4]

Thermal Gravimetric Analysis

(TGA)
> 300 °C (0.5% weight loss) [1][4]

Experimental Protocols
While the precise, proprietary synthesis and characterization protocols for FCNIrPic may vary

between manufacturers, the following represents a general and widely applicable methodology

for the synthesis and analysis of similar phosphorescent iridium(III) complexes.

Synthesis of Iridium(III) Complexes: A Representative
Two-Step Protocol
The synthesis of heteroleptic iridium(III) complexes like FCNIrPic typically involves a two-step

process: the formation of a chloro-bridged iridium dimer followed by the reaction with an

ancillary ligand.

Step 1: Synthesis of the Dichloro-Bridged Iridium(III) Dimer

Iridium(III) chloride hydrate (1 molar equivalent) and the primary cyclometalating ligand (in

this case, a derivative of 2-phenylpyridine, 2 molar equivalents) are combined in a solvent

mixture, typically 2-ethoxyethanol and water (3:1 v/v).

The reaction mixture is refluxed for approximately 24 hours under an inert argon

atmosphere.
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Upon cooling, the resulting precipitate, the dichloro-bridged iridium(III) dimer, is collected by

filtration.

The solid is washed sequentially with deionized water, methanol, and n-hexane to remove

impurities.

The purified dimer is then dried under vacuum.

Step 2: Formation of the Final Iridium(III) Complex

The dichloro-bridged iridium(III) dimer (1 molar equivalent) and the ancillary ligand (e.g., a

picolinate derivative, 2.2 molar equivalents) are dissolved in a suitable solvent such as

dichloromethane or a mixture of dichloromethane and methanol.

The reaction mixture is stirred at room temperature or gently heated for several hours until

the reaction is complete, which can be monitored by thin-layer chromatography.

Upon completion, the solvent is removed under reduced pressure.

The crude product is purified by column chromatography on silica gel to yield the final, highly

pure iridium(III) complex.

Characterization Protocols
1. High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of the synthesized FCNIrPic.

Instrumentation: A standard HPLC system equipped with a UV-Vis or diode-array detector.

Column: A reverse-phase C18 column is commonly used.

Mobile Phase: A gradient of acetonitrile and water is a typical mobile phase system.

Procedure: A dilute solution of the FCNIrPic sample is injected into the HPLC system. The

elution of the compound is monitored by the detector, and the purity is determined by the

relative area of the main peak in the chromatogram.
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2. Mass Spectrometry (MS)

Objective: To confirm the molecular weight of FCNIrPic.

Instrumentation: Electrospray ionization (ESI) or matrix-assisted laser desorption/ionization

(MALDI) time-of-flight (TOF) mass spectrometers are commonly employed.

Procedure: A solution of the sample is introduced into the mass spectrometer. The

instrument measures the mass-to-charge ratio of the ionized molecules, allowing for the

confirmation of the molecular weight.

3. Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To elucidate the chemical structure of FCNIrPic.

Instrumentation: ¹H and ¹³C NMR spectra are recorded on a spectrometer, typically at 400

MHz or higher.

Procedure: A small amount of the FCNIrPic sample is dissolved in a deuterated solvent

(e.g., CDCl₃ or DMSO-d₆). The NMR spectra provide information about the chemical

environment of the hydrogen and carbon atoms in the molecule, which is used to confirm the

structure.

Signaling Pathways
FCNIrPic is primarily utilized in materials science for its phosphorescent properties in OLEDs.

Currently, there is no scientific literature to suggest its involvement in biological signaling

pathways. Its application is confined to optoelectronic devices, and it is not designed or utilized

for pharmaceutical or biological research in the context of cellular signaling.

Visualizations
The following diagrams illustrate the logical workflow for the synthesis and characterization of

FCNIrPic.
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Caption: A logical workflow for the synthesis and characterization of FCNIrPic.

Safety Information
As with any chemical compound, proper safety precautions should be taken when handling

FCNIrPic. It is recommended to consult the Material Safety Data Sheet (MSDS) provided by

the supplier. In general, handling should be performed in a well-ventilated area, and personal

protective equipment, including gloves and safety glasses, should be worn. Avoid inhalation of

dust and direct contact with skin and eyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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